Cas no 1489602-62-1 (4-(3-methanesulfonylpropyl)piperidin-4-ol)

• Product Name: 4-(3-methanesulfonylpropyl)piperidin-4-ol
• CAS No: 1489602-62-1
• MF: C₉H₁₉NO₃S
• MW: 221.317061662674
• CID: 6394399
• PubChem ID: 65146829
• Update Time: 2025-05-22

4-(3-methanesulfonylpropyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methanesulfonylpropyl)piperidin-4-ol
• AKOS014480415
• EN300-1991088
• 1489602-62-1

• Inchi： 1S/C9H19NO3S/c1-14(12,13)8-2-3-9(11)4-6-10-7-5-9/h10-11H,2-8H2,1H3
• InChI Key： XXKQDLWSXJUGHE-UHFFFAOYSA-N
• SMILES： S(C)(CCCC1(CCNCC1)O)(=O)=O

Computed Properties

• Exact Mass: 221.10856464g/mol
• Monoisotopic Mass: 221.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(3-methanesulfonylpropyl)piperidin-4-ol

4-(3-Methanesulfonylpropyl)Piperidin-4-Ol: A Comprehensive Overview

4-(3-Methanesulfonylpropyl)Piperidin-4-Ol, also known by its CAS No. 1489602-62-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a piperidine ring substituted with a methanesulfonylpropyl group, has garnered attention due to its potential applications in drug development and material science. The compound's name itself highlights its structural features: the "piperidin-4-ol" indicates a six-membered ring with an alcohol group at the fourth position, while the "3-methanesulfonylpropyl" substituent underscores the presence of a sulfonamide group attached to a three-carbon chain.

Recent studies have explored the synthesis and characterization of 4-(3-Methanesulfonylpropyl)Piperidin-4-Ol, revealing its stability under various chemical conditions. Researchers have employed advanced spectroscopic techniques, including NMR and IR spectroscopy, to confirm the compound's structure. These investigations have demonstrated that the molecule exhibits a high degree of purity and structural integrity, making it suitable for further functionalization or incorporation into more complex molecular frameworks.

The synthesis of 4-(3-Methanesulfonylpropyl)Piperidin-4-Ol typically involves multi-step reactions, often starting with the preparation of the piperidine ring followed by substitution reactions to introduce the methanesulfonylpropyl group. One notable approach involves the use of nucleophilic substitution reactions, where the hydroxyl group on the piperidine ring acts as a nucleophile attacking an appropriate alkylating agent. This method has been optimized to achieve high yields and selectivity, ensuring that the final product meets stringent quality control standards.

In terms of applications, 4-(3-Methanesulfonylpropyl)Piperidin-4-Ol has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for drug development due to its ability to interact with specific biological targets. For instance, studies have indicated that this compound may exhibit inhibitory activity against certain enzymes, making it a candidate for therapeutic interventions in diseases such as cancer or neurodegenerative disorders.

Beyond pharmacology, this compound has also been explored for its potential in materials science. Its unique structure lends itself well to applications in polymer chemistry, where it can serve as a building block for constructing advanced materials with tailored properties. Researchers have demonstrated that incorporating 4-(3-Methanesulfonylpropyl)Piperidin-4-Ol into polymer networks can enhance mechanical strength and thermal stability, opening avenues for its use in high-performance materials.

From an environmental perspective, understanding the degradation pathways of 4-(3-Methanesulfonylpropyl)Piperidin-4-Ol is crucial for assessing its ecological impact. Recent studies have focused on determining how this compound behaves under natural conditions, particularly in aquatic environments. Results suggest that it undergoes slow biodegradation under aerobic conditions, highlighting the need for careful waste management practices to minimize environmental contamination.

In conclusion, 4-(3-Methanesulfonylpropyl)Piperidin-4-Ol, CAS No. 1489602-62-1, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.